1-[1-(3-fluorobenzoyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (3-fluorophenyl)-[3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H25F4N3O/c24-19-6-1-4-17(14-19)22(31)30-9-3-8-21(16-30)29-12-10-28(11-13-29)20-7-2-5-18(15-20)23(25,26)27/h1-2,4-7,14-15,21H,3,8-13,16H2
• InChI Key: VMUMYXWLUSORAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=CC=C2)F)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C23H25F4N3O
• Molecular Weight: 435.5 g/mol

Description

1-[1-(3-fluorobenzoyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine (also known as TFP) is a chemical compound that has gained attention in the scientific community due to its potential applications in research. TFP is a piperazine derivative that has been found to have various biochemical and physiological effects, making it a useful tool in the study of various biological processes.

Mechanism of Action

The exact mechanism of action of TFP is not fully understood, but it is believed to act as a partial agonist at various receptors in the brain, including the serotonin and dopamine receptors. TFP has been found to have high affinity for the 5-HT1A receptor and moderate affinity for the D4 receptor.
Biochemical and Physiological Effects
TFP has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the modulation of intracellular signaling pathways. TFP has also been found to have anxiolytic and antidepressant effects in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using TFP in lab experiments is its high selectivity for specific receptors, allowing for the precise investigation of specific biological processes. However, one limitation of using TFP is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the use of TFP in scientific research. One direction is the investigation of the role of TFP in the regulation of stress and anxiety, as well as its potential as a therapeutic agent for anxiety disorders. Another direction is the investigation of the role of TFP in addiction and reward pathways, and its potential as a therapeutic agent for substance use disorders. Additionally, the development of new TFP derivatives with improved selectivity and potency could lead to new insights into various biological processes.

Synthesis Methods

TFP can be synthesized through a multistep process involving the reaction of 3-fluorobenzoyl chloride with piperidine, followed by the reaction of the resulting product with 3-(trifluoromethyl)aniline. The final product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

TFP has been used in various scientific studies to investigate the mechanisms of various biological processes. For example, TFP has been used as a ligand for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. TFP has also been used as a tool to study the role of the dopamine D4 receptor in addiction and reward pathways.